Bpbhp

• CAS RN: 155289-55-7
• Molecular Formula: C23H31N5OS
• Molecular Weight: 425.6 g/mol
• IUPAC Name: (4aR,8aR)-2-[4-[4-(1,2-benzothiazol-3-yl)piperazin-1-yl]butyl]-4a,5,6,7,8,8a-hexahydrophthalazin-1-one
• InChI: InChI=1S/C23H31N5OS/c29-23-19-8-2-1-7-18(19)17-24-28(23)12-6-5-11-26-13-15-27(16-14-26)22-20-9-3-4-10-21(20)30-25-22/h3-4,9-10,17-19H,1-2,5-8,11-16H2/t18-,19+/m0/s1
• InChI Key: BBONTYVGVUFBBF-RBUKOAKNSA-N
• Isomeric SMILES: C1CC[C@@H]2[C@@H](C1)C=NN(C2=O)CCCCN3CCN(CC3)C4=NSC5=CC=CC=C54
• SMILES: C1CCC2C(C1)C=NN(C2=O)CCCCN3CCN(CC3)C4=NSC5=CC=CC=C54
• synonyms: 2-(4-(4-(3-(1,2-benzisothiazolyl))-1-piperazinyl)butyl)-4a,5,6,7,8,8a-hexahydro-1(2H)-phthalazinone; 2-(4-(4-(3-(1,2-benzisothiazolyl))-1-piperazinyl)butyl)-4a,5,6,7,8,8a-hexahydro-1(2H)-phthalazinone, (cis-(+-))-stereoisomer; BPBHP

Description

Bpbhp is a chemical compound that has been gaining attention in the scientific community due to its potential applications in various fields, including medicine, agriculture, and environmental science. Bpbhp is a synthetic molecule that belongs to the class of heterocyclic compounds and has a unique structure that allows it to interact with biological systems in a specific way. In

Mechanism Of Action

The mechanism of action of Bpbhp is complex and involves multiple pathways. In pharmacology, Bpbhp has been shown to inhibit the activity of certain enzymes and proteins that are involved in the growth and proliferation of cancer cells. In biochemistry, Bpbhp has been used to study the binding interactions between proteins and ligands. In environmental science, Bpbhp has been shown to adsorb onto the surface of pollutants, thereby removing them from contaminated soil and water.
Biochemical and Physiological Effects:
Bpbhp has been shown to have various biochemical and physiological effects in different systems. In pharmacology, Bpbhp has been shown to induce apoptosis (programmed cell death) in cancer cells, thereby inhibiting their growth and proliferation. In biochemistry, Bpbhp has been used to study the kinetics of enzyme-catalyzed reactions. In environmental science, Bpbhp has been shown to adsorb onto the surface of pollutants, thereby reducing their toxicity.

Advantages And Limitations For Lab Experiments

Bpbhp has several advantages and limitations for lab experiments. One advantage is that it is a synthetic molecule that can be easily synthesized in large quantities. Another advantage is that it has a unique structure that allows it to interact with biological systems in a specific way. However, one limitation is that Bpbhp is a relatively new compound, and its safety and toxicity profile are not well-established. Another limitation is that the synthesis of Bpbhp requires specialized equipment and expertise, which may limit its accessibility to some researchers.

Future Directions

There are several future directions for the study of Bpbhp. In pharmacology, future studies could focus on optimizing the structure of Bpbhp to improve its efficacy and reduce its toxicity. In biochemistry, future studies could focus on using Bpbhp to study the interactions between proteins and ligands in more detail. In environmental science, future studies could focus on developing new applications for Bpbhp in the removal of pollutants from contaminated soil and water.
Conclusion:
In conclusion, Bpbhp is a synthetic molecule that has shown potential applications in various scientific fields, including pharmacology, biochemistry, and environmental science. The synthesis of Bpbhp requires specialized equipment and expertise, and its safety and toxicity profile are not well-established. However, Bpbhp has a unique structure that allows it to interact with biological systems in a specific way, making it a promising compound for future research.

Synthesis Methods

The synthesis of Bpbhp involves a multi-step process that requires specialized equipment and expertise. The first step involves the preparation of the starting material, which is a commercially available compound. This compound is then subjected to a series of chemical reactions that result in the formation of Bpbhp. The final product is purified using various techniques, such as column chromatography, to obtain a high-purity sample.

Scientific Research Applications

Bpbhp has been studied extensively in various scientific fields, including pharmacology, biochemistry, and environmental science. In pharmacology, Bpbhp has shown potential as a drug candidate for the treatment of various diseases, such as cancer and Alzheimer's disease. In biochemistry, Bpbhp has been used as a tool to study protein-protein interactions and enzyme kinetics. In environmental science, Bpbhp has been investigated for its potential to remove pollutants from contaminated soil and water.